Cas no 1340126-83-1 (2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide
• CAS No: 1340126-83-1
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6189200
• PubChem ID: 63040315
• Update Time: 2025-10-30

2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide
• CS-0292618
• 2-(Isopropylamino)-4-(1h-pyrazol-1-yl)butanamide
• EN300-1123051
• 1340126-83-1
• 2-[(propan-2-yl)amino]-4-(1H-pyrazol-1-yl)butanamide
• AKOS012339776

• Inchi： 1S/C10H18N4O/c1-8(2)13-9(10(11)15)4-7-14-6-3-5-12-14/h3,5-6,8-9,13H,4,7H2,1-2H3,(H2,11,15)
• InChI Key： AJZCVOYHFVOGHY-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=CC=N1)NC(C)C)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide

Introduction to 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide (CAS No. 1340126-83-1) and Its Emerging Applications in Chemical Biology

2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1340126-83-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the amide class, featuring a pyrazole moiety linked to a butanamide backbone, which is further substituted with an isopropyl group at the amino position. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrazole scaffold is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1H-pyrazole ring in 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide introduces a potential site for hydrogen bonding and hydrophobic interactions with biological targets, enhancing its binding affinity and specificity.

The butanamide moiety in the compound's structure contributes to its solubility and bioavailability, making it a suitable candidate for oral administration or other routes of delivery. Additionally, the amide bond provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological properties. The isopropyl group at the amino position may influence the compound's metabolic stability and pharmacokinetic profile, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against several enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Such activities make it a potential lead compound for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory potential, preliminary in vitro studies have indicated that 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide may possess antioxidant properties. Reactive oxygen species (ROS) play a crucial role in various pathological processes, including oxidative stress-induced diseases. By scavenging ROS or inhibiting their production, this compound could potentially mitigate damage caused by oxidative stress, thereby offering therapeutic benefits in conditions such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 2-(propan-2-yl)amino-4-(1H-pyrazol-1-yl)butanamide has been optimized using multi-step organic reactions, ensuring high yield and purity. The use of modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, has significantly improved the efficiency of the synthetic process. These advancements not only reduce the time required for synthesis but also minimize waste generation, aligning with green chemistry principles.

Current research efforts are focused on evaluating the pharmacological profile of 2-(propan-2-yl)amino-4-(1H-pyrazol-1-ybunanamide) in preclinical models. In vivo studies are being conducted to assess its efficacy and safety profiles in animal models of inflammation and oxidative stress-related diseases. These studies will provide valuable insights into its potential therapeutic applications and help determine whether it warrants further development into a clinical candidate.

The integration of high-throughput screening (HTS) technologies has expedited the identification of biologically active compounds like 2-(propan--2-ybamin--4(1H-pyrzol--ly-butnmid) (CAS No. 1340126--83--). HTS allows researchers to rapidly test thousands of compounds against various biological targets, enabling the identification of hits with promising activity profiles. Subsequent structure-based drug design approaches can then be employed to optimize these hits into lead compounds with improved pharmacological properties.

The structural diversity offered by compounds like 2-(propan--2-ybamin--4(1H-pyrzol--ly-butnmid) makes them valuable tools for exploring new therapeutic strategies. By modulating their chemical structure, researchers can fine-tune their interactions with biological targets, leading to the development of more effective and selective drugs. The pyrazole-containing scaffold provides a rich platform for such modifications, allowing for the creation of novel analogs with enhanced biological activity.

Future directions in the study of CAS No. 1340126--83-- include exploring its potential as an inhibitor of protein-protein interactions (PPIs), which are critical mediators of many cellular processes. PPIs have been implicated in various diseases, including cancer and neurodegenerative disorders. By disrupting aberrant PPIs, this compound could potentially restore normal cellular function and provide therapeutic benefits.

The development of novel drug candidates often involves collaboration between academic institutions and pharmaceutical companies. Open innovation models are increasingly being adopted to accelerate drug discovery efforts by leveraging collective expertise and resources. Such collaborations can facilitate the translation of basic research findings into clinical applications more efficiently than traditional approaches.

In conclusion, CAS No 1340126 --83 --, representing 2( propa n - 22 yl ) am i no - 44( 11 H - p y r az ol -11 yl ) but an mid am ide , represents a promising area of research with significant potential in chemical biology and drug discovery . Its unique structural features , coupled wi th recent advanc ements i n synthetic chemi stry an d molecular m odeling , make i t an i nteresti ng candi date f or furth er explorati on . Ongoing research efforts aim to elucidate its pharma col ogi cal properti es an d evaluate i ts therapeutic poten ti al i n preclinical an d clinical studie s . As our understanding o f biologi cal t ar get s an d dr ug design metho ds contin ues t o evolv e , compou nd s like thi s are poised t o play a cr i ti cal r ol e i n devel opi ng n ew gener ati on therapeuti cs . p >